Cas no 1891484-68-6 (3-2-methoxy-5-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-2-methoxy-5-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid
• CAS No: 1891484-68-6
• MF: C₁₂H₈F₃NO₄
• MW: 287.191433906555
• CID: 6422477
• PubChem ID: 117463218
• Update Time: 2025-07-19

3-2-methoxy-5-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-methoxy-5-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid
• 1891484-68-6
• 3-[2-methoxy-5-(trifluoromethyl)phenyl]-1,2-oxazole-5-carboxylic acid
• EN300-1965389

• Inchi： 1S/C12H8F3NO4/c1-19-9-3-2-6(12(13,14)15)4-7(9)8-5-10(11(17)18)20-16-8/h2-5H,1H3,(H,17,18)
• InChI Key： QUVXENORHPEZES-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C2C=C(C(=O)O)ON=2)C=1)OC)(F)F

Computed Properties

• Exact Mass: 287.04054222g/mol
• Monoisotopic Mass: 287.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-2-methoxy-5-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid

Introduction to 3-2-methoxy-5-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid (CAS No. 1891484-68-6)

3-2-methoxy-5-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1891484-68-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class of heterocyclic compounds, characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of functional groups such as a methoxy substituent at the 2-position and a trifluoromethyl group at the 5-position of the phenyl ring, along with a carboxylic acid moiety at the 5-position of the oxazole ring, contributes to its unique chemical properties and potential biological activities.

The structural features of 3-2-methoxy-5-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid make it a promising candidate for further exploration in drug discovery. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceuticals due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In contrast, the methoxy group can influence electronic properties and interactions with biological targets. The combination of these substituents within the oxazole scaffold suggests potential applications in developing novel therapeutic agents.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles are known to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 3-2-methoxy-5-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid may confer unique interactions with biological targets, making it a valuable scaffold for structure-based drug design. Researchers have been exploring modifications to this core structure to optimize its pharmacological effects and reduce potential side effects.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have shown that oxazole derivatives can inhibit the growth of various cancer cell lines by targeting key enzymes and signaling pathways involved in tumor progression. The trifluoromethyl group in particular has been shown to enhance the efficacy of anticancer drugs by improving their bioavailability and binding affinity to target proteins. Additionally, the carboxylic acid functionality provides a site for further derivatization, allowing researchers to fine-tune the compound's properties for specific therapeutic applications.

Another area where 3-2-methoxy-5-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid shows promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, including arthritis, autoimmune disorders, and cardiovascular diseases. Oxazole derivatives have demonstrated anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. The structural features of this compound may enable it to interact with key inflammatory mediators, thereby reducing inflammation and associated symptoms.

The synthesis of 3-2-methoxy-5-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols and heterocyclic precursors, followed by functional group transformations such as halogenation and carboxylation. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In conclusion,3-2-methoxy-5-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid (CAS No. 1891484-68-6) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for oxazole derivatives,3-methoxy-trifluoromethyl-substituted oxazoles like this one are likely to play an increasingly important role in drug discovery and development.